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Compound of Interest

Compound Name: Tetrabutylammonium

Cat. No.: B224687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the hazards, safety

precautions, and handling of tetrabutylammonium bromide (TBAB). The following sections

detail the toxicological properties, safe handling procedures, emergency response, and

experimental protocols relevant to the use of this compound in a laboratory and drug

development setting.

Chemical and Physical Properties
Tetrabutylammonium bromide is a quaternary ammonium salt widely used as a phase

transfer catalyst in organic synthesis.[1][2] It is a white to light cream crystalline solid.[3][4]

Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Value Reference

CAS Number 1643-19-2 [4]

Molecular Formula C₁₆H₃₆BrN [4]

Molecular Weight 322.37 g/mol [5]

Melting Point 100 - 106 °C (212 - 223 °F) [3][6]

Solubility

Soluble in water, alcohol,

ether, and acetone. Slightly

soluble in benzene.

[7][6]

Stability

Stable under normal

conditions. It is hygroscopic

and should be protected from

moisture.

[8]

Incompatibilities Strong oxidizing agents. [3][9]

Decomposition Products

Hazardous decomposition

products include nitrogen

oxides (NOx), carbon

monoxide (CO), carbon dioxide

(CO₂), and hydrogen halides.

[3]

Hazard Identification and Toxicological Data
Tetrabutylammonium bromide is classified as a hazardous substance.[3] The primary hazards

are acute oral toxicity, skin and eye irritation, and potential reproductive toxicity.[3][10] It is also

harmful to aquatic life with long-lasting effects.[10][11]

Acute Toxicity
Route of
Exposure

Endpoint Value Species
Test
Guideline

Reference

Oral LD50
>300 –

<2,000 mg/kg
Rat OECD 423 [11][12]

Dermal LD50 >2,000 mg/kg Rat OECD 402 [11][12]
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Irritation and Corrosivity
Endpoint Result Species Test Guideline Reference

Skin Irritation
Causes skin

irritation.
Rabbit OECD 404 [12]

Eye Irritation
Causes serious

eye irritation.
Rabbit OECD 405 [12]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

tetrabutylammonium bromide.

Engineering Controls
Adequate ventilation, including the use of local exhaust ventilation or a fume hood, is essential

to control airborne concentrations and prevent inhalation of dust.[8][13] Facilities should be

equipped with an eyewash station and a safety shower.[9]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling TBAB:

Eye Protection: Chemical safety goggles or glasses with side-shields.[8][9]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or chemical-

resistant apron.[8][14]

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved respirator with a particulate filter is recommended.[8][14]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[9][13]

Avoid breathing dust.[14]

Wash hands thoroughly after handling.[9][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/product/b224687?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://offices.austincc.edu/emergency-management/hazardous-spill-reporting-and-response-procedures/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://offices.austincc.edu/emergency-management/hazardous-spill-reporting-and-response-procedures/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://offices.austincc.edu/emergency-management/hazardous-spill-reporting-and-response-procedures/
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://offices.austincc.edu/emergency-management/hazardous-spill-reporting-and-response-procedures/
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not eat, drink, or smoke in areas where TBAB is handled or stored.[9]

Keep containers tightly closed when not in use.[8][13]

Storage Conditions
Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong

oxidizing agents.[8][9] Due to its hygroscopic nature, it is critical to protect it from moisture.[7][8]

Emergency Procedures
First-Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[13][15]

After Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical aid if irritation develops or persists.

[13]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13]

After Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their

mouth and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[13]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment as detailed in

Section 3.2. Evacuate unnecessary personnel from the area.[9]

Environmental Precautions: Prevent the substance from entering drains, surface water, or

groundwater.[9][15]

Methods for Cleaning Up: For solid spills, carefully sweep or vacuum up the material,

avoiding dust generation, and place it into a suitable, labeled container for disposal.[9][13]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[13][14]

Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides,

carbon oxides, and hydrogen bromide may be generated.[9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[9][13]

Experimental Protocols
The toxicological data for tetrabutylammonium bromide are primarily derived from studies

following standardized OECD guidelines. Below are detailed summaries of the methodologies

for the key cited experiments.

OECD Test Guideline 423: Acute Oral Toxicity - Acute
Toxic Class Method
This method is used to estimate the acute oral toxicity of a substance.[16][17]

Principle: The test proceeds in a stepwise manner with a group of three animals of a single

sex per step. The outcome of each step (number of animals surviving or dying) determines

the next step: either dosing at a lower or higher fixed dose level or stopping the test. The

method allows for classification of the substance into a GHS toxicity category.[13]

Animal Model: Typically, young adult rats of a standard laboratory strain are used.

Procedure:

Animals are fasted prior to dosing.

The test substance is administered orally by gavage in a single dose. The volume

administered should not exceed 1 mL/100g of body weight for aqueous solutions.[13]

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.

A necropsy is performed on all animals at the end of the observation period.
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OECD Test Guideline 402: Acute Dermal Toxicity
This guideline provides a method to assess the potential adverse effects of a short-term dermal

exposure to a substance.[5][18][19]

Principle: The test substance is applied to the skin of experimental animals in graduated

doses to several groups, with one dose per group. Observations of effects and deaths are

then made.[2]

Animal Model: The albino rabbit is the preferred species, though other species can be used.

Procedure:

Approximately 24 hours before the test, the fur is removed from the dorsal area of the

animals.[2]

The test substance is applied to a small area of the skin (approximately 10% of the body

surface area) and held in contact with an occlusive dressing for 24 hours.[1]

Animals are observed for signs of toxicity and mortality for at least 14 days. Body weights

are recorded weekly.

At the conclusion of the test, all surviving animals are euthanized and a gross necropsy is

performed.[1]

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This method is designed to assess the potential of a substance to cause skin irritation or

corrosion.[6][8][20][21]

Principle: The test substance is applied in a single dose to a small area of the skin of an

experimental animal, with untreated skin serving as a control. The degree of irritation is

scored at specified intervals.[20]

Animal Model: The albino rabbit is the recommended species.

Procedure:
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A 0.5 g (solid) or 0.5 mL (liquid) dose of the test substance is applied to a small patch of

shaved skin.

The exposure period is typically 4 hours.[4]

After exposure, the residual substance is removed.

The skin is examined for signs of erythema (redness) and edema (swelling) at specified

time points (e.g., 1, 24, 48, and 72 hours) and the reactions are scored. Observations

continue for 14 days to assess the reversibility of the effects.[20]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline is used to evaluate the potential of a substance to cause eye irritation or

corrosion.[12][14][22]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an experimental animal, with the other eye serving as a control. The degree of eye

irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva.[7][14]

Animal Model: The albino rabbit is the preferred species.

Procedure:

A single dose of the test substance (typically 0.1 mL for liquids or 0.1 g for solids) is

instilled into the conjunctival sac of one eye.[3]

The eyelids are gently held together for about one second.

The eyes are examined at 1, 24, 48, and 72 hours after application, and the ocular lesions

are scored. The observation period can be extended up to 21 days to assess reversibility.

[12]

Visualized Workflows
Safe Handling Workflow for Tetrabutylammonium
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Caption: Safe handling workflow for tetrabutylammonium bromide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b224687?utm_src=pdf-body-img
https://www.benchchem.com/product/b224687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response for a Tetrabutylammonium
Bromide Spill
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Caption: Emergency response workflow for a TBAB spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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